5-Pyridin-2-ylpentan-1-amine;hydrochloride
Overview
Description
5-Pyridin-2-ylpentan-1-amine;hydrochloride (5-PPHCl) is an organic compound belonging to the pyridine family. It is an important intermediate in the synthesis of a wide range of compounds, including pharmaceuticals, agrochemicals, and dyes. 5-PPHCl is a versatile building block for the synthesis of other compounds, and is used in a variety of laboratory experiments.
Scientific Research Applications
5-Pyridin-2-ylpentan-1-amine;hydrochloride is used in a variety of scientific research applications, including as a starting material for the synthesis of other compounds. It is also used in the synthesis of pharmaceuticals, agrochemicals, and dyes. In addition, 5-Pyridin-2-ylpentan-1-amine;hydrochloride is used in the synthesis of antibodies and other biological molecules. It is also used in the synthesis of novel materials, such as polymers and nanomaterials.
Mechanism of Action
5-Pyridin-2-ylpentan-1-amine;hydrochloride is an important intermediate in the synthesis of a wide range of compounds. It acts as a nucleophile, reacting with electrophiles to form covalent bonds. It is also capable of forming hydrogen bonds with other molecules, which can be used to stabilize the structure of the compound.
Biochemical and Physiological Effects
5-Pyridin-2-ylpentan-1-amine;hydrochloride is an important intermediate in the synthesis of a wide range of compounds. It is not known to have any direct biochemical or physiological effects, but it can be used in the synthesis of compounds that have such effects.
Advantages and Limitations for Lab Experiments
5-Pyridin-2-ylpentan-1-amine;hydrochloride is an important intermediate in the synthesis of a wide range of compounds. It is relatively easy to synthesize, and can be used in a variety of laboratory experiments. It is also relatively stable, and can be stored for long periods of time. However, the reaction conditions must be carefully controlled in order to ensure the desired product is obtained.
Future Directions
In the future, 5-Pyridin-2-ylpentan-1-amine;hydrochloride could be used in the synthesis of novel materials, such as polymers and nanomaterials. It could also be used in the synthesis of pharmaceuticals, agrochemicals, and dyes. In addition, 5-Pyridin-2-ylpentan-1-amine;hydrochloride could be used in the synthesis of antibodies and other biological molecules. Finally, it could be used in the synthesis of compounds with potential therapeutic applications.
properties
IUPAC Name |
5-pyridin-2-ylpentan-1-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16N2.ClH/c11-8-4-1-2-6-10-7-3-5-9-12-10;/h3,5,7,9H,1-2,4,6,8,11H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MOABZOCXBYNWRS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)CCCCCN.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17ClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90704585 |
Source
|
| Record name | 5-(Pyridin-2-yl)pentan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90704585 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.71 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
CID 53485414 | |
CAS RN |
84359-14-8 |
Source
|
| Record name | 5-(Pyridin-2-yl)pentan-1-amine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90704585 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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